Cas no 1807267-97-5 (Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate)
Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate
-
- Inchi: 1S/C12H10ClF2NO3/c1-2-18-11(17)8-4-3-7(5-13)9(6-16)10(8)19-12(14)15/h3-4,12H,2,5H2,1H3
- InChI Key: DLQGCZRHOISRAD-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C(=O)OCC)=C(C=1C#N)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 358
- XLogP3: 3.2
- Topological Polar Surface Area: 59.3
Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017987-1g |
Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate |
1807267-97-5 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate
Recent Advances in the Study of Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS: 1807267-97-5)
Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS: 1807267-97-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and anti-inflammatory agents, owing to its unique structural features, including the difluoromethoxy and cyano functional groups. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate as a precursor in the synthesis of potent fungicides. The study demonstrated that derivatives of this compound exhibited strong inhibitory effects against Botrytis cinerea and Fusarium oxysporum, two common plant pathogens. The presence of the difluoromethoxy group was found to enhance the compounds' stability and bioavailability, making them promising candidates for agricultural applications.
Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Several derivatives showed selective COX-2 inhibition with minimal effects on COX-1, suggesting potential for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, involving a one-pot reaction sequence with high yield and purity. This improvement is expected to facilitate broader application of the compound in industrial and academic research settings.
Despite these promising developments, challenges remain in the full characterization of the compound's pharmacokinetic and toxicological profiles. Ongoing research is addressing these gaps, with preliminary data suggesting favorable metabolic stability and low cytotoxicity. Future studies are expected to explore its potential in additional therapeutic areas, such as oncology and infectious diseases.
In conclusion, Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS: 1807267-97-5) continues to be a compound of significant interest in chemical and biomedical research. Its versatile applications in agrochemical and pharmaceutical development, coupled with recent synthetic advancements, underscore its importance as a key intermediate. Further research will likely uncover additional uses and optimize its properties for specific applications.
1807267-97-5 (Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)